Cas no 2229304-61-2 (4,4-difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229304-61-2
• MF: C₁₂H₁₈F₂O₃
• MW: 248.266331195831
• CID: 6109762
• PubChem ID: 165674134
• Update Time: 2025-05-21

4,4-difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid
• 2229304-61-2
• EN300-1948831

• Inchi： 1S/C12H18F2O3/c13-12(14)6-4-11(5-7-12,10(15)16)9-3-1-2-8-17-9/h9H,1-8H2,(H,15,16)
• InChI Key： GJABOFPRZAZVQT-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1CCCCO1)F

Computed Properties

• Exact Mass: 248.12240076g/mol
• Monoisotopic Mass: 248.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(Oxan-2-Yl)Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

4,4-Difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid, also known by its CAS number CAS No. 2229304-61-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with two fluorine atoms at the 4-position and an oxane (tetrahydropyran) group at the 1-position, along with a carboxylic acid functional group. The combination of these features makes it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

The synthesis of 4,4-difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclohexane ring. The introduction of fluorine atoms at the 4-position is achieved through electrophilic fluorination or nucleophilic substitution reactions, depending on the starting material. The oxane group is introduced via etherification or ring-opening reactions, followed by the installation of the carboxylic acid group through oxidation or direct synthesis methods. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

One of the key properties of 4,4-difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid is its ability to form stable ester linkages due to the presence of the carboxylic acid group. This feature has led to its use in the development of biodegradable polymers and drug delivery systems. For instance, researchers have explored its application in creating polyesters with tailored degradation rates for medical implants and controlled-release pharmaceuticals.

The fluorine atoms at the 4-position impart unique electronic and steric effects to the molecule. These effects influence its reactivity in various chemical transformations and its interactions with biological systems. Recent studies have shown that 4,4-difluoro substitution can enhance the bioavailability and pharmacokinetic properties of drugs derived from this compound. Additionally, the oxane group provides additional flexibility and solubility characteristics, making it suitable for use in diverse chemical environments.

In terms of applications, 4,4-difluoro-1-(oxan-2-yl)cyclohexane-1-carboxylic acid has been investigated for its potential in drug design. Its structure allows for modular modifications, enabling chemists to explore various substituents that could target specific biological pathways or receptors. For example, derivatives of this compound have been tested as inhibitors of certain enzymes involved in metabolic disorders.

The study of CAS No. 222930461-based compounds has also extended into materials science. Researchers have utilized this molecule as a building block for creating advanced materials such as stimuli-responsive polymers and self-healing materials. The combination of its functional groups allows for dynamic interactions that can be triggered by external stimuli like temperature or pH changes.

From a sustainability perspective, recent advancements in catalysis and process optimization have made the synthesis of 4,4-difluoro-substituted compounds more efficient and less environmentally impactful. Green chemistry principles have been applied to reduce waste and energy consumption during production processes.

In conclusion, 4,4-difluoro-cyclohexane-carboxylic acid, with its unique structure and versatile functional groups, continues to be a focal point for research across multiple disciplines. Its applications span from drug discovery to materials science, driven by ongoing innovations in synthetic methods and functionalization strategies.